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Compound of Interest

Compound Name:
3,5-Dichlorophenyl methyl

sulphone

Cat. No.: B1206587 Get Quote

An In-depth Technical Guide to 3,5-Dichlorophenyl Methyl Sulphone

This guide provides a comprehensive technical overview of 3,5-Dichlorophenyl methyl
sulphone (CAS 22821-89-2), a compound of interest for researchers in toxicology, drug

metabolism, and chemical synthesis. This document synthesizes available data to offer insights

into its properties, biological significance, and handling, tailored for professionals in the

scientific community.

Core Compound Identity and Physicochemical
Properties
3,5-Dichlorophenyl methyl sulphone, with the CAS number 22821-89-2, is a chlorinated

aromatic sulfone.[1] Its core structure consists of a benzene ring substituted with two chlorine

atoms at the 3 and 5 positions and a methyl sulfonyl group (-SO₂CH₃) at the 1 position. This

substitution pattern dictates its chemical reactivity and biological interactions.

The compound is commercially available, typically with a purity of 98% or higher, and is

categorized as a research chemical for laboratory use.[1][2] It is primarily intended for

professional manufacturing and research, not for direct consumer or medical applications.[1]

Table 1: Physicochemical Properties of 3,5-Dichlorophenyl Methyl Sulphone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1206587?utm_src=pdf-interest
https://www.benchchem.com/product/b1206587?utm_src=pdf-body
https://www.benchchem.com/product/b1206587?utm_src=pdf-body
https://www.benchchem.com/product/b1206587?utm_src=pdf-body
https://www.benchchem.com/product/b1206587?utm_src=pdf-body
https://www.calpaclab.com/3-5-dichlorophenyl-methyl-sulphone-min-98-1-gram/ala-d182991-1g
https://www.calpaclab.com/3-5-dichlorophenyl-methyl-sulphone-min-98-1-gram/ala-d182991-1g
https://www.alfa-chemistry.com/product/3-5-dichlorophenyl-methyl-cas-22821-89-2-106191.html
https://www.calpaclab.com/3-5-dichlorophenyl-methyl-sulphone-min-98-1-gram/ala-d182991-1g
https://www.benchchem.com/product/b1206587?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206587?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 22821-89-2 [1][3]

Molecular Formula C₇H₆Cl₂O₂S [1]

Molecular Weight 225.1 g/mol [1]

Synonyms

1,3-Dichloro-5-

(methylsulfonyl)benzene, 3,5-

DCPMS

[4][5]

Purity (Typical) ≥98% [1]

SMILES Code
O=S(C1=CC(Cl)=CC(Cl)=C1)

(C)=O
[3]

Storage Conditions
Room temperature, sealed in a

dry environment
[1][3]

Note: Specific experimental data such as melting point, boiling point, and solubility are not

consistently reported in publicly available literature. Researchers should perform their own

characterization or consult supplier-specific documentation.

Synthesis Pathway: A Representative Method
While a specific, detailed synthesis protocol for 3,5-Dichlorophenyl methyl sulphone is not

widely published, a plausible and efficient route can be extrapolated from general methods for

preparing aryl methyl sulfones.[6] A common approach involves the reaction of a corresponding

sulfonyl chloride with a methylating agent. A more direct route starts from 3,5-

dichlorobenzenesulfonyl chloride.

A generalized two-step method starting from a substituted benzenesulfonyl chloride has been

reported to have yields over 85%, making it suitable for scalable production.[6] This process

involves:

Reduction: The substituted benzenesulfonyl chloride is reduced to a phenyl-sulfinic acid

intermediate.
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Methylation: The intermediate is then methylated, for example, using dimethyl sulfate, to

yield the final phenyl methyl sulfone derivative.[6]

Below is a conceptual workflow for this synthesis.
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Step 1: Reduction

Step 2: Methylation

Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. calpaclab.com [calpaclab.com]

2. alfa-chemistry.com [alfa-chemistry.com]

3. 22821-89-2|3,5-Dichlorophenyl Methyl Sulphone|BLD Pharm [bldpharm.com]

4. XiXisys | GHS 11 (Rev.11) SDS Word 下载 CAS: 22821-89-2 Name: 1,3-dichloro-5-
(methylsulphonyl)benzene [xixisys.com]

5. 3,5-dichlorophenyl methyl sulfone - MeSH - NCBI [ncbi.nlm.nih.gov]

6. CN102924347A - Preparation method of phenyl methyl sulphone derivatives - Google
Patents [patents.google.com]

To cite this document: BenchChem. [3,5-Dichlorophenyl methyl sulphone CAS 22821-89-2
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206587#3-5-dichlorophenyl-methyl-sulphone-cas-
22821-89-2-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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